8-Pentadecanone
8-Pentadecanone
Heptyl ketone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Heptyl ketone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, heptyl ketone is primarily located in the membrane (predicted from logP). Heptyl ketone exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
818-23-5
VCID:
VC0147388
InChI:
InChI=1S/C15H30O/c1-3-5-7-9-11-13-15(16)14-12-10-8-6-4-2/h3-14H2,1-2H3
SMILES:
CCCCCCCC(=O)CCCCCCC
Molecular Formula:
C15H30O
Molecular Weight:
226.4 g/mol
8-Pentadecanone
CAS No.: 818-23-5
Reference Standards
VCID: VC0147388
Molecular Formula: C15H30O
Molecular Weight: 226.4 g/mol
CAS No. | 818-23-5 |
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Product Name | 8-Pentadecanone |
Molecular Formula | C15H30O |
Molecular Weight | 226.4 g/mol |
IUPAC Name | pentadecan-8-one |
Standard InChI | InChI=1S/C15H30O/c1-3-5-7-9-11-13-15(16)14-12-10-8-6-4-2/h3-14H2,1-2H3 |
Standard InChIKey | PQYGSSYFJIJDFK-UHFFFAOYSA-N |
SMILES | CCCCCCCC(=O)CCCCCCC |
Canonical SMILES | CCCCCCCC(=O)CCCCCCC |
Boiling Point | 291.0 °C |
Melting Point | 43.0 °C |
Description | Heptyl ketone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Heptyl ketone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, heptyl ketone is primarily located in the membrane (predicted from logP). Heptyl ketone exists in all eukaryotes, ranging from yeast to humans. |
Synonyms | Heptyl ketone |
Vapor Pressure | 4.04e-04 mmHg |
PubChem Compound | 13162 |
Last Modified | Nov 11 2021 |
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